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Compound of Interest

Compound Name: 10-Iododecan-1-amine

CAS No.: 113715-02-9

Cat. No.: B14303813

Get Quote

Executive Safety Summary: The "Dual-Threat"
Profile
Handling 10-Iododecan-1-amine requires a nuanced safety approach because it presents a

bifunctional hazard profile. Unlike simple amines or simple alkyl halides, this molecule

combines two distinct physiological risks that require conflicting protective strategies if not

managed correctly.[1]

The Amine Functionality (Corrosive): The primary amine at the C1 position renders the

compound basic and corrosive. It poses an immediate threat of chemical burns to skin and

permanent damage to corneal tissue (H314).

The Alkyl Iodide Functionality (Alkylating Agent): The iodine at the C10 position is a good

leaving group, making this molecule a potent alkylating agent. While less volatile than short-

chain analogs (like methyl iodide), it retains the potential for DNA alkylation and systemic

toxicity (H351/H341).
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The Core Directive: You must protect against immediate tissue destruction (corrosion) while

simultaneously preventing delayed systemic toxicity (permeation/alkylation).

The PPE Matrix: Layered Defense Strategy
Standard laboratory PPE is insufficient for direct handling of alkylating amines. The following

protocol utilizes a Barrier-and-Dexterity layered approach.

Head-to-Toe Protection Specifications
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Protection Zone Recommended Equipment Scientific Rationale

Hand (Inner)
Laminate Film (e.g., Silver

Shield/4H)

Critical: Alkyl iodides can

permeate standard nitrile

rubbers. Laminate film offers

>480 min breakthrough time

against broad-spectrum

alkylating agents.

Hand (Outer) Nitrile (5-8 mil)

Provides mechanical strength

and dexterity. Protects the

inner laminate glove from tears

and provides a sacrificial layer

against amine corrosion.

Eye/Face Chemical Splash Goggles

Safety glasses are inadequate.

Amine vapors and dusts track

around glasses. Goggles

provide the necessary seal

against corrosive injury.

Respiratory Fume Hood (Primary)

All handling must occur in a

certified hood. If handling dry

powder outside a hood (not

recommended), a P100/OV

respirator is required.

Body Tyvek® Lab Coat (or Apron)

Standard cotton coats absorb

liquids. A chemically resistant

apron prevents "wicking" of the

alkylating agent to the skin.

Glove Permeation Logic (The "Why")
Many researchers default to thick nitrile gloves. However, permeation data indicates that

lipophilic alkyl halides can diffuse through nitrile matrices.

Methyl Iodide (Reference): Nitrile breakthrough < 10 minutes.
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10-Iododecan-1-amine: While the long C10 chain slows diffusion compared to C1, the

consequence of exposure (alkylation) remains high.

Protocol:Always wear Laminate gloves under Nitrile gloves.

Operational Workflow: Step-by-Step Handling
Pre-Operational Checks

Atmosphere: Ensure the fume hood is operating at 80-100 fpm face velocity.

Light Sensitivity: Iodides degrade under UV/visible light, liberating free iodine (turning the

solid yellow/brown). Wrap reaction flasks in aluminum foil or use amber glassware.

Air Sensitivity: The amine group absorbs atmospheric CO₂, forming carbamate salts.

Minimize exposure time.

Weighing and Solubilization Protocol
Static Control: Long-chain amines are often waxy or electrostatic solids. Use an anti-static

gun on the weighing boat to prevent "flying" particles.

Transfer:

Place the receiving flask inside the balance enclosure if possible.

If not, weigh into a closed vessel. Do not transport open weigh boats across the lab.

Solubilization:

Dissolve immediately in the reaction solvent (e.g., DCM, DMF).

Note: The solution phase increases skin absorption risk. Treat the solution as more

hazardous than the solid.

Reaction Monitoring
Exotherm Warning: If reacting with acid chlorides or isocyanates, the amine functionality will

generate heat. Add reagents dropwise at 0°C to prevent uncontrolled boiling/splashing.
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Waste Management & Disposal
Disposal of 10-Iododecan-1-amine requires strict segregation. It cannot be treated as

standard organic waste due to the halogen content.

The Disposal Decision Tree
Stream A: Halogenated Organics (CORRECT):

Because of the Iodine atom, this material must be incinerated at high temperatures to

prevent the formation of toxic byproducts.

Labeling: Must be tagged "Halogenated Organic Waste" + "Corrosive" + "Toxic."

Stream B: Non-Halogenated Organics (INCORRECT):

Mixing iodides into non-halogenated fuel blending streams can violate regulatory permits

and damage incinerator scrubbers.

Stream C: Aqueous Waste (INCORRECT):

Do not pour down the drain.[2] The compound is toxic to aquatic life.

Quenching Spills
If a spill occurs:

Isolate: Evacuate the immediate area.

PPE: Don full PPE (Double gloves, goggles, apron).

Neutralize:

Absorb with a specific "Organic Solvents" spill kit.

Advanced: Treat the area with a dilute solution of Sodium Thiosulfate (to quench any free

iodine) followed by a mild acid (Citric acid) to neutralize the amine, only if you are trained

in chemical spill response. Otherwise, absorb and pack.
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Visualized Safety Workflows
PPE Selection Logic
This diagram illustrates the decision-making process for selecting the correct protective gear

based on the state of matter and operation.

Handling 10-Iododecan-1-amine

Determine Physical State

Solid / PowderSolution Phase

Risk: Inhalation & Dust ContactRisk: Splash & Rapid Permeation

Fume Hood Required
(N95/P100 Backup)

Double Glove:
Inner: Silver Shield (Laminate)

Outer: Nitrile

Chemical Goggles
(No Safety Glasses)

CRITICAL
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Figure 1: PPE Selection Logic based on physical state and primary risk factors.

Waste Stream Segregation
This diagram ensures the material is routed to the correct destruction facility, preventing

regulatory violations.
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Figure 2: Waste segregation logic focusing on the Halogenated pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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